Cas no 1445847-97-1 (Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide)

• Product Name: Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide
• CAS No: 1445847-97-1
• MF: C₄H₇BF₃KO₂
• MW: 194.00169301033
• CID: 6275306
• PubChem ID: 102608465
• Update Time: 2025-05-25

Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide
• potassium trifluoro[(oxetan-3-yloxy)methyl]boranuide
• EN300-6259342
• 1445847-97-1

• Inchi： 1S/C4H7BF3O2.K/c6-5(7,8)3-10-4-1-9-2-4;/h4H,1-3H2;/q-1;+1
• InChI Key： KMSBZQPLIQALTE-UHFFFAOYSA-N
• SMILES： [K+].F[B-](COC1COC1)(F)F

Computed Properties

• Exact Mass: 194.0128256g/mol
• Monoisotopic Mass: 194.0128256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide

Potassium Trifluoro(Oxetan-3-Yloxymethyl)Boranuide: A Comprehensive Overview

Potassium Trifluoro(Oxetan-3-Yloxymethyl)Boranuide, identified by the CAS number 1445847-97-1, is a unique compound that has garnered significant attention in the fields of organometallic chemistry and materials science. This compound is notable for its intricate structure, which combines elements of boron, fluorine, and oxygen in a highly functionalized framework. The trifluoro group attached to the boron atom plays a crucial role in stabilizing the molecule and imparting unique electronic properties.

The oxetan-3-yloxymethyl moiety further enhances the compound's versatility by introducing a cyclic ether structure, which is known for its stability and reactivity in various chemical environments. This combination makes Potassium Trifluoro(Oxetan-3-Yloxymethyl)Boranuide a valuable reagent in modern synthetic chemistry. Recent studies have highlighted its potential as a precursor for advanced materials, including high-performance polymers and electronic devices.

One of the most exciting developments involving this compound is its application in the synthesis of boron-containing polymers. These polymers exhibit exceptional thermal stability and mechanical properties, making them ideal for use in aerospace and automotive industries. Researchers have also explored its role in catalysis, where it has demonstrated remarkable efficiency in promoting key organic transformations such as olefin polymerization and cross-coupling reactions.

In addition to its synthetic applications, Potassium Trifluoro(Oxetan-3-Yloxymethyl)Boranuide has found utility in analytical chemistry as a selective reagent for detecting trace amounts of metal ions in complex matrices. Its ability to form stable complexes with metals like iron and copper has made it a valuable tool in environmental monitoring and quality control processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound, revealing novel reaction pathways that were previously unexplored. These findings have opened up new avenues for optimizing its synthesis and tailoring its properties for specific applications.

Moreover, the integration of Potassium Trifluoro(Oxetan-3-Yloxymethyl)Boranuide into green chemistry practices has been a focal point of recent research efforts. Its ability to participate in atom-efficient reactions aligns with the growing demand for sustainable chemical processes that minimize waste and reduce environmental impact.

In conclusion, Potassium Trifluoro(Oxetan-3-Yloxymethyl)Boranuide (CAS No. 1445847-97-1) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a versatile building block in contemporary chemistry.